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Compound of Interest

Compound Name:
Tetrakis(triphenylphosphite)nickel(

0)

Cat. No.: B087886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrakis(triphenylphosphite)nickel(0), identified by the CAS number 14221-00-2, is an

organonickel complex widely utilized as a catalyst in organic synthesis. Its primary applications

lie in the hydrocyanation of alkenes and alkynes, as well as in styrene dimerization. This

technical guide provides a comprehensive overview of its chemical properties, safety data,

synthesis, and key experimental applications, designed for professionals in research and

development.

Chemical and Physical Properties
This compound is an air-sensitive, white to off-white solid. A summary of its key physical and

chemical properties is presented in the table below.
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Property Value

CAS Number 14221-00-2

Molecular Formula C₇₂H₆₀NiO₁₂P₄[1][2]

Molecular Weight
1299.83 g/mol [1] (also reported as 1303.86

g/mol [3][4])

Appearance White to off-white powder/solid[3][5]

Melting Point 145 °C (decomposes)[3][5][6][7]

Solubility Soluble in THF and toluene[5][8]

Stability Air-sensitive[5][6]

Safety and Handling
Tetrakis(triphenylphosphite)nickel(0) is a hazardous substance and requires careful

handling in a controlled laboratory environment.

Hazard Identification
The compound is classified with the following hazards:

Carcinogenicity: Limited evidence of a carcinogenic effect. Nickel compounds are listed as

Group 1 carcinogens by IARC.[6]

Irritation: Causes eye, skin, and respiratory system irritation.[6]

Sensitization: May cause sensitization by inhalation and skin contact.[6]
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GHS Pictograms Signal Word Hazard Statements

GHS07, GHS08 Warning

H315: Causes skin irritation.

H317: May cause an allergic

skin reaction. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation. H351: Suspected of

causing cancer.[4][7]

Precautionary Measures and First Aid
Precautionary Statements First Aid Measures

P202: Do not handle until all safety precautions

have been read and understood. P261: Avoid

breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective

clothing/eye protection/face protection. P302 +

P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P308 + P313: IF exposed

or concerned: Get medical advice/attention.[4]

Eyes: Flush with plenty of water for at least 15

minutes. Skin: Flush with plenty of water for at

least 15 minutes while removing contaminated

clothing. Ingestion: Wash out mouth with water.

Inhalation: Remove to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. In all cases, seek medical

attention.[6]

Handling and Storage
Due to its air-sensitive nature, Tetrakis(triphenylphosphite)nickel(0) must be handled under

an inert atmosphere, such as nitrogen, using Schlenk line or glovebox techniques.[5] It should

be stored in a tightly sealed container in a refrigerator (2-8°C) under a nitrogen atmosphere.[3]

[7]

Experimental Protocols
Synthesis of Tetrakis(triphenylphosphite)nickel(0)
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A common method for the synthesis of this complex involves the reaction of nickelocene with

an excess of triphenyl phosphite.

Methodology:

Freshly sublimed nickelocene is dissolved in benzene under a nitrogen atmosphere.

An excess of triphenyl phosphite is added to the solution.

The reaction mixture is refluxed under nitrogen.

After the reaction is complete, the mixture is filtered.

The product is precipitated from the benzene solution by the addition of dry methanol.[6]

Note: The purity of the nickelocene is crucial as impurities can significantly lower the yield.[6]

A logical workflow for the synthesis is depicted below.
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Synthesis Workflow for Tetrakis(triphenylphosphite)nickel(0)
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Caption: A simplified workflow for the synthesis of Tetrakis(triphenylphosphite)nickel(0).

Application in Alkene Hydrocyanation
Tetrakis(triphenylphosphite)nickel(0) is a key catalyst in the hydrocyanation of alkenes, a

process of significant industrial importance, such as in the DuPont process for the synthesis of

adiponitrile, a precursor to nylon.
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General Reaction Scheme: R-CH=CH₂ + HCN --(Ni[P(OPh)₃]₄)--> R-CH₂-CH₂-CN

The catalytic cycle for the hydrocyanation of an alkene is illustrated below.

Catalytic Cycle for Alkene Hydrocyanation
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Click to download full resolution via product page

Caption: The catalytic cycle for the nickel-catalyzed hydrocyanation of alkenes.

Experimental Considerations:

The reaction is typically carried out in a suitable solvent under an inert atmosphere.

The addition of a Lewis acid can enhance the rate of the reaction.

Careful control of the hydrogen cyanide concentration is necessary to prevent catalyst

deactivation.

Characterization Data
Characterization of Tetrakis(triphenylphosphite)nickel(0) is typically performed using

standard analytical techniques.

Technique Expected Observations

Infrared (IR) Spectroscopy

The IR spectrum, often recorded as a Nujol

mull, would show characteristic bands for the

triphenyl phosphite ligands.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ³¹P NMR spectroscopy would confirm the

presence of the triphenyl phosphite ligands and

the overall structure of the complex.

Elemental Analysis
Confirms the elemental composition of the

compound.

Note: While the availability of various spectra (Raman, IR, ¹H NMR, ¹³C NMR) is indicated in

chemical databases, specific spectral data with peak assignments were not available in the

public domain at the time of this review.

Conclusion
Tetrakis(triphenylphosphite)nickel(0) is a valuable and versatile catalyst in synthetic organic

chemistry. Its effective use requires a thorough understanding of its properties and strict
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adherence to safety and handling protocols due to its hazardous nature and air sensitivity. The

provided information on its synthesis and catalytic applications serves as a foundational guide

for researchers and professionals in the field. Further investigation into detailed, optimized

experimental protocols and the acquisition of comprehensive characterization data is

recommended for specific research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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